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Introduction

Sodium percarbonate (SPC) is an addition compound of sodium carbonate and hydrogen
peroxide, with the precise chemical formula 2Na2C0O3-3H202.[1][2][3] It is a colorless,
crystalline, hygroscopic, and water-soluble solid that serves as a stable and convenient source
of solid hydrogen peroxide.[1][2][4] Upon dissolution in water, it decomposes into sodium
carbonate and hydrogen peroxide, the latter of which provides strong oxidizing properties.[1][4]
[5] This characteristic makes SPC a versatile compound with applications ranging from
household cleaning agents to sophisticated organic synthesis and environmental remediation.
[3][4][6] Its eco-friendly profile, breaking down into water, oxygen, and soda ash, further
enhances its appeal in various industries.[2][3] This guide provides an in-depth technical
overview of its properties, synthesis, decomposition kinetics, and applications relevant to
research and development.

Chemical and Physical Properties

Sodium percarbonate is characterized as a perhydrate, where hydrogen peroxide molecules
are integrated into the crystal structure of sodium carbonate.[1][7] This structure provides
greater stability and safety compared to liquid hydrogen peroxide.[4] At room temperature, it
possesses an orthorhombic crystal structure.[1]

Table 1: Physical and Chemical Properties of Sodium Percarbonate
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Property Value Source(s)
Chemical Formula 2Na2C03-3Hz20:2 [11121131[5]
Molar Mass 314.02 g/mol [8]
Appearance White, crystalline solid/granule  [1][2][3][5]
Density 2.01 g/cm3 at 20.4 °C [1]
Solubility in Water 150 g/L [1]

Theoretical Active Oxygen )
15.28% by weight

(AO)

Hydrogen Peroxide Content 32.5% by weight [1]
CAS Number 15630-89-4 [5]
UN Number 3378 (Oxidizing solid, n.o.s.) [5]

Synthesis and Manufacturing

Sodium percarbonate is produced industrially by reacting sodium carbonate with hydrogen
peroxide.[3][9] The two primary methods are the "wet process" and the "dry process."

» Wet Process (Crystallization): This is the more common method, involving the crystallization
of SPC from an aqueous solution of sodium carbonate and hydrogen peroxide.[1][10] Key
parameters such as pH, temperature (typically 10-25°C), and reactant concentrations are
carefully controlled to optimize the yield and stability of the final product.[1][10] Salting-out
agents, like sodium chloride, are often used to decrease the solubility of SPC and promote
crystallization.[8]

e Dry Process: In this method, solid sodium carbonate (often in a specific hydrate form) is
treated directly with a concentrated solution of hydrogen peroxide (e.g., 40-80% H202).[1]
[11][12] The reaction is typically carried out under reduced pressure to control the
temperature (20-40°C) by managing water evaporation.[11]

To enhance stability during storage, especially in humid conditions or within detergent
formulations, SPC granules are often coated.[4] These coatings can be inorganic (like sodium
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sulfate or borates) or polymeric, providing a protective barrier against moisture and catalytic

impurities.[4]

Table 2: Typical Industrial Synthesis Parameters

Parameter Typical Range/Condition Source(s)

Process Type Wet Process (Crystallization) [1][10]
Sodium Carbonate, Hydrogen

Reactants ) [11[3]
Peroxide

H202 Concentration 40-80% by weight [11][12]

Reaction Temperature 10-25°C (Wet); 20-40°C (Dry) [10][11]

. Magnesium Silicate, Silicates,

Stabilizers [11]
EDTA

Salting-out Agent Sodium Chloride (NaCl) [8]

Post-treatment Drying, Coating [11]

Chemical Reactivity and Decomposition Pathway

The primary chemical utility of sodium percarbonate stems from its behavior in aqueous

solutions.

Dissolution and Oxidation

When dissolved in water, SPC releases hydrogen peroxide and dissociates into sodium and

carbonate ions.[1][4] The hydrogen peroxide is the active oxidizing species responsible for

bleaching and disinfection.[4][5] The generated sodium carbonate increases the pH of the

solution, which enhances the bleaching and washing effect by increasing the repulsion

between dirt particles and fibers.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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